Cas no 139416-71-0 (Benzenemethanol, a-ethynyl-2-methyl-)

• Product Name: Benzenemethanol, a-ethynyl-2-methyl-
• CAS No: 139416-71-0
• Molecular Formula: C₁₀H₁₀O
• Molecular Weight: 146.1858
• MDL: MFCD21143270
• CID: 1280443
• PubChem ID: 15150174

Benzenemethanol, a-ethynyl-2-methyl- Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-2-methyl-
• 1-(2-Methylphenyl)-2-propyn-1-ol
• 139416-71-0
• AC4137
• AKOS014246560
• SY045248
• A922274
• SCHEMBL10836507
• 1-(o-Tolyl)prop-2-yn-1-ol
• 1-(2-methylphenyl)prop-2-yn-1-ol
• MFCD21143270
• HS-3657
• 1-(o-methylphenyl)-2-propyn-1-ol

• MDL： MFCD21143270
• InChIKey： BBCJAMLQYKNHHM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O/c1-3-10(11)9-7-5-4-6-8(9)2/h1,4-7,10-11H,2H3
• SMILES： CC1=CC=CC=C1C(C#C)O

Computed Properties

• Exact Mass: 146.073164938g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.073164938g/mol
• Heavy Atom Count: 11
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes